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For Researchers, Scientists, and Drug Development Professionals

(R)-4-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoic acid, a chiral amino acid derivative,
serves as a critical building block in the synthesis of a wide array of pharmacologically
significant molecules. Its unique structural features, including a tert-butoxycarbonyl (Boc)
protecting group, a hydroxyl group, and a carboxylic acid moiety, make it a versatile
intermediate in medicinal chemistry and peptide synthesis. This guide provides an in-depth
overview of its chemical, physical, and biological properties, alongside detailed experimental
protocols.

Core Properties

(R)-4-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoic acid is a white to yellow solid at
room temperature.[1] Key identifiers and physical properties are summarized in the tables
below.
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Identifier Value

CAS Number 120021-39-8[2][3]
Molecular Formula C9H17NO5[2][3]
Molecular Weight 219.24 g/mol [2]
Physical Form White to Yellow Solid[1]
Storage Temperature 2-8°C[4]

Physical Property Value

Melting Point Data not available
Boiling Point Data not available

Moderately soluble in polar aprotic solvents

Solubilit
Y (e.g., DMF, DMSO); Poorly soluble in water.

Chemical Synthesis and Reactivity

The synthesis of enantiomerically pure (R)-4-((tert-Butoxycarbonyl)amino)-3-
hydroxybutanoic acid is a key challenge, often involving multi-step pathways with careful
stereochemical control. Common synthetic strategies include direct amination of 3-
hydroxybutanoic acid and the resolution of racemic mixtures.[2]

The reactivity of this compound is largely dictated by its three functional groups:

o Boc-protected Amine: The tert-butoxycarbonyl group provides stability during many chemical
transformations and can be readily removed under acidic conditions to reveal the primary
amine for further functionalization, such as peptide bond formation.[2]

e Hydroxyl Group: The secondary alcohol can participate in various reactions, including
esterification and oxidation, allowing for further molecular diversification.

o Carboxylic Acid: This group can be activated for amide bond formation or reduced to the
corresponding alcohol.
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Applications in Research and Drug Development

This chiral building block is instrumental in the synthesis of a variety of therapeutic agents and
research compounds.

o Peptide Synthesis: Its defined stereochemistry is crucial for creating peptides and
peptidomimetics with specific biological activities.[2]

o Chiral Scaffolds: The inherent chirality of the molecule makes it a valuable starting material
for the synthesis of complex chiral scaffolds used in asymmetric catalysis and as templates
for drug discovery.[2]

» Bioactive Molecules: It has been utilized as a precursor in the synthesis of HIV-protease
inhibitors and other bioactive compounds.[2]

Biological Significance

While direct biological studies on (R)-4-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoic
acid are limited, its structural similarity to gamma-aminobutyric acid (GABA) suggests potential
activity as a neurotransmitter modulator.[2] Compounds with similar structures have also
exhibited antioxidant properties.[2] Further research is needed to fully elucidate its
pharmacological profile.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for (R)-4-((tert-Butoxycarbonyl)amino)-3-
hydroxybutanoic acid is not readily available. However, based on the safety information for
structurally related compounds, standard laboratory safety precautions should be observed.

General Handling Recommendations:

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

e Handle in a well-ventilated area to avoid inhalation of any dust.

e Avoid contact with skin and eyes.
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» Store in a tightly sealed container in a cool, dry place.

Experimental Protocols & Methodologies

Detailed experimental protocols for the synthesis and purification of (R)-4-((tert-
Butoxycarbonyl)amino)-3-hydroxybutanoic acid are not consistently reported in publicly
available literature. Researchers should refer to specialized synthetic chemistry journals and
patents for specific methodologies.

Visualizing Synthetic Pathways

The following diagram illustrates a generalized synthetic workflow for the preparation of a
protected amino acid like (R)-4-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoic acid,
followed by its use in peptide synthesis.

Synthesis of Protected Amino Acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of the title compound and its subsequent use
in dipeptide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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